Cas no 80887-45-2 (Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-)
80887-45-2 structure
Product Name:Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-
CAS No:80887-45-2
MF:C13H16N2
MW:200.279542922974
CID:704859
PubChem ID:71421079
Update Time:2025-04-19
Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-
- 4-(2,5-dimethylpyrrolidin-1-yl)benzonitrile
- 80887-45-2
- DTXSID00840246
-
- Inchi: 1S/C13H16N2/c1-10-3-4-11(2)15(10)13-7-5-12(9-14)6-8-13/h5-8,10-11H,3-4H2,1-2H3
- InChI Key: ONIQLEIXQLBMMA-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C#N)=CC=2)C(C)CCC1C
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 27Ų
Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
80887-45-2 (Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-) Related Products
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